Strategies for Constructing the Calibration Set in the Determination of Active Principles in Pharmaceuticals by Near Infrared Diffuse Reflectance Spectrometry
Analyst Pub Date: DOI: 10.1039/A700630F
Abstract
The active principle in the blended phase of a commercially available
pharmaceutical preparation was determined using near infrared diffuse
reflectance spectrometry in combination with a fibre optic probe and
multivariate calibration by partial least-squares regression. Two
different ways of preparing laboratory samples spanning an appropriate
concentration range for constructing the calibration set were compared.
One of the procedures involves preparing synthetic samples by weighing and
the other using under- and overdosed production samples. Although the
results provided by the two strategies were not significantly different,
the second was judged more effective because it has a less marked effect
on those physical properties of the samples that affect the IR spectrum.
The prediction errors obtained (less than 1%) indicate the suitability of
the proposed sample preparation procedure, which is faster than the usual
method of choice and provides comparable results.
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